Cas no 1187165-98-5 (2-(4-Cyanobenzoyl)-6-methylpyridine)

• Product Name: 2-(4-Cyanobenzoyl)-6-methylpyridine
• CAS No: 1187165-98-5
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• MDL: MFCD13152589
• CID: 4684499
• Update Time: 2025-08-01

2-(4-Cyanobenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyanobenzoyl)-6-methylpyridine
• 4-(6-Methylpicolinoyl)benzonitrile

• MDL： MFCD13152589
• Inchi： 1S/C14H10N2O/c1-10-3-2-4-13(16-10)14(17)12-7-5-11(9-15)6-8-12/h2-8H,1H3
• InChI Key： KSRPGDSAKYTEQC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)N=1)C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 53.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-Cyanobenzoyl)-6-methylpyridine

Introduction to 2-(4-Cyanobenzoyl)-6-methylpyridine (CAS No. 1187165-98-5)

2-(4-Cyanobenzoyl)-6-methylpyridine, with the CAS number 1187165-98-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic pyridine ring, a cyano group, and a benzoyl moiety, which collectively contribute to its distinct properties and reactivity.

The chemical structure of 2-(4-Cyanobenzoyl)-6-methylpyridine is composed of a pyridine ring substituted with a methyl group at the 6-position and a 4-cyanobenzoyl group at the 2-position. The presence of the cyano group imparts significant electron-withdrawing properties, while the benzoyl moiety enhances the compound's hydrophobicity and reactivity. These features make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 2-(4-Cyanobenzoyl)-6-methylpyridine has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases, which are key targets in cancer therapy. The researchers found that the cyano group and benzoyl moiety played crucial roles in enhancing the binding affinity and selectivity of these inhibitors.

Beyond its applications in drug discovery, 2-(4-Cyanobenzoyl)-6-methylpyridine has also been investigated for its potential in materials science. The compound's unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. A study published in Advanced Materials demonstrated that thin films of this compound exhibited excellent charge transport properties, making it a promising candidate for next-generation electronic materials.

The synthesis of 2-(4-Cyanobenzoyl)-6-methylpyridine can be achieved through various routes, including palladium-catalyzed coupling reactions and electrophilic aromatic substitution. One common method involves the reaction of 6-methylpyridine-2-carboxylic acid with 4-cyanobenzoyl chloride in the presence of a base such as triethylamine. This reaction proceeds via an acyl chloride intermediate, leading to the formation of the desired product with high yield and purity.

The physical properties of 2-(4-Cyanobenzoyl)-6-methylpyridine

In terms of safety and handling, while 2-(4-Cyanobenzoyl)-6-methylpyridine

The future prospects for 2-(4-Cyanobenzoyl)-6-methylpyridine